Cas no 6925-00-4 (Quinoxaline-6-carboxylic acid)

Quinoxaline-6-carboxylic acid is a heterocyclic compound featuring a quinoxaline core with a carboxylic acid functional group at the 6-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its carboxylic acid group enables facile derivatization, including amidation and esterification, enhancing its utility in designing biologically active molecules. The compound's rigid aromatic framework contributes to stability and predictable reactivity, making it valuable in medicinal chemistry for scaffold modification. High purity grades are available to ensure consistency in research and industrial applications. Its compatibility with cross-coupling reactions further expands its synthetic utility.
Quinoxaline-6-carboxylic acid structure
Quinoxaline-6-carboxylic acid structure
Product Name:Quinoxaline-6-carboxylic acid
CAS No:6925-00-4
MF:C9H6N2O2
MW:174.156141757965
MDL:MFCD01365834
CID:47079
PubChem ID:674813
Update Time:2025-06-09

Quinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline-6-carboxylic acid
    • IFLAB-BB F1716-0520
    • RARECHEM AM LA 0027
    • TIMTEC-BB SBB000185
    • CHINOXALIN-6-CARBONSAEURE
    • 6-Quinoxalinecarboxylic Acid
    • 6-Quinoxalinecarboxy
    • QUINOXALINE-6-CARBOXYLICACID
    • PubChem15419
    • BAS 01914818
    • JGQDBVXRYDEWGM-UHFFFAOYSA-N
    • HMS1677G12
    • BBL029360
    • STL253127
    • SBB000185
    • TRA0086174
    • WT81996
    • RP02852
    • S
    • BB 0256588
    • EN300-17566
    • 6925-00-4
    • FT-0753605
    • J-524212
    • SY004481
    • AB01324454-02
    • NCGC00329856-01
    • A836411
    • 11X-0826
    • F1716-0520
    • VU0421326-2
    • AM-807/25050007
    • Z56957505
    • CS-D1100
    • SCHEMBL193423
    • AM804237
    • MFCD01365834
    • AKOS000268250
    • FT-0621314
    • Quinoxaline-6-carboxylic acid, 97%
    • DTXSID20350155
    • AC-3330
    • SDCCGMLS-0065958.P001
    • DB-068758
    • Quinoxaline-6-carboxylic Acid;
    • MDL： MFCD01365834
    • Inchi： 1S/C9H6N2O2/c12-9(13)6-1-2-7-8(5-6)11-4-3-10-7/h1-5H,(H,12,13)
    • InChI Key： JGQDBVXRYDEWGM-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 174.04300
  • Monoisotopic Mass: 174.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Yellowish brown solid
  • Density: 1.421
  • Melting Point: 224-229 °C (dec.)
  • Boiling Point: 355.1°C at 760 mmHg
  • Flash Point: 168.6℃
  • PSA: 63.08000
  • LogP: 1.32800

Quinoxaline-6-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36

Quinoxaline-6-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinoxaline-6-carboxylic acid Pricemore >>

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